1-[5-(4-Bromophenyl)-3-(2,3-dimethoxyphenyl)-3,4-dihydropyrazol-2-yl]-2-[1-[(3-methylphenyl)methyl]indol-3-yl]sulfanylethanone

• IUPAC Name: 1-[5-(4-bromophenyl)-3-(2,3-dimethoxyphenyl)-3,4-dihydropyrazol-2-yl]-2-[1-[(3-methylphenyl)methyl]indol-3-yl]sulfanylethanone
• InChI: InChI=1S/C35H32BrN3O3S/c1-23-8-6-9-24(18-23)20-38-21-33(27-10-4-5-12-30(27)38)43-22-34(40)39-31(28-11-7-13-32(41-2)35(28)42-3)19-29(37-39)25-14-16-26(36)17-15-25/h4-18,21,31H,19-20,22H2,1-3H3
• InChI Key: QWQUTQSEQMRRJV-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC=C1)CN2C=C(C3=CC=CC=C32)SCC(=O)N4C(CC(=N4)C5=CC=C(C=C5)Br)C6=C(C(=CC=C6)OC)OC
• Molecular Formula: C35H32BrN3O3S
• Molecular Weight: 654.6 g/mol
• CAS No.: 681276-15-3

Description

1-[5-(4-Bromophenyl)-3-(2,3-dimethoxyphenyl)-3,4-dihydropyrazol-2-yl]-2-[1-[(3-methylphenyl)methyl]indol-3-yl]sulfanylethanone is a useful research compound. Its molecular formula is C35H32BrN3O3S and its molecular weight is 654.62. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Biological Activity

Studies have demonstrated the synthesis and biological activity of sulfur- and nitrogen-containing compounds based on thiourea and acetophenone derivatives. Such compounds exhibit significant biological activities, including antioxidant effects and potential for drug development due to their impact on biological membranes and mitochondrial membrane potential. This suggests that compounds with similar structural features could have applications in creating new pharmaceuticals with antioxidant properties or membrane-stabilizing effects (Farzaliyev et al., 2020).

Antioxidant Properties

Research into the antioxidant properties of bromophenols derived from bromination of bis(3,4-dimethoxyphenyl)methanone has shown that such compounds possess effective antioxidant power, indicating that chemically related compounds could be explored for their antioxidant and radical scavenging capabilities, potentially contributing to the development of new antioxidants (Balaydın et al., 2010).

Antimicrobial Activity

The synthesis of 2-(2-ethoxyindol-3-ylidene)-1-arylethanones and related compounds has been reported to exhibit high antimicrobial activity against various bacterial and fungal strains. This highlights the potential for utilizing structurally related compounds in the development of new antimicrobial agents (Ashok et al., 2015).